Cas no 1261483-95-7 (2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid)
2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid
-
- Inchi: 1S/C21H13F6NO4/c22-20(23,24)31-17-7-3-1-5-13(17)15-11-28-16(9-12(15)10-19(29)30)14-6-2-4-8-18(14)32-21(25,26)27/h1-9,11H,10H2,(H,29,30)
- InChI Key: NUYGXFXTHMTJFA-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC=CC=1C1=CN=C(C2C=CC=CC=2OC(F)(F)F)C=C1CC(=O)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 628
- XLogP3: 6
- Topological Polar Surface Area: 68.6
2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013002643-250mg |
2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid |
1261483-95-7 | 97% | 250mg |
$494.40 | 2023-09-03 | |
| Alichem | A013002643-500mg |
2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid |
1261483-95-7 | 97% | 500mg |
$806.85 | 2023-09-03 | |
| Alichem | A013002643-1g |
2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid |
1261483-95-7 | 97% | 1g |
$1490.00 | 2023-09-03 |
2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on 2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid
Introduction to 2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid (CAS No. 1261483-95-7)
2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid, with the CAS number 1261483-95-7, is a unique and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a pyridine ring substituted with two 2-(trifluoromethoxy)phenyl groups and an acetic acid moiety. The combination of these functional groups endows the molecule with a range of interesting properties, making it a valuable candidate for various applications in drug discovery and development.
The chemical formula of 2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid is C20H13F6N2O3. Its molecular weight is approximately 407.31 g/mol. The presence of the trifluoromethoxy groups imparts significant lipophilicity to the molecule, which can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The acetic acid moiety, on the other hand, provides a functional group that can be readily modified or conjugated to other molecules, enhancing its potential for therapeutic applications.
In recent years, 2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid has been the subject of several studies aimed at elucidating its biological activities and potential therapeutic uses. One notable area of research has focused on its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory effects, 2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid has also demonstrated potential as an antitumor agent. Research has indicated that it can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the activation of the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. This property suggests that the compound could be developed into a novel therapeutic agent for cancer treatment.
The pharmacological profile of 2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid is further enhanced by its favorable physicochemical properties. Its high lipophilicity facilitates cellular uptake and penetration across biological membranes, which is crucial for achieving therapeutic concentrations at target sites. Additionally, the compound exhibits good stability under physiological conditions, reducing the risk of degradation and ensuring sustained activity.
In terms of safety and toxicity, preliminary studies have indicated that 2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid is well-tolerated at therapeutic doses. However, more comprehensive toxicological evaluations are necessary to fully assess its safety profile before it can be advanced to clinical trials. These studies will also help to identify any potential side effects or interactions with other drugs.
The synthesis of 2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid involves a series of well-defined chemical reactions. The process typically begins with the preparation of 2-(trifluoromethoxy)benzaldehyde, which is then used to form the corresponding pyridine derivative through a series of condensation and cyclization reactions. The final step involves the introduction of the acetic acid moiety via esterification or amidation reactions. The overall yield and purity of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and catalyst selection.
In conclusion, 2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid (CAS No. 1261483-95-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers it with valuable biological activities and favorable physicochemical properties, making it an attractive candidate for further development into therapeutic agents for inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical utility.
1261483-95-7 (2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)